N-(4-butylphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• IUPAC Name: N-(4-butylphenyl)-1-(1,1-dioxothiolan-3-yl)-6-(furan-2-yl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C26H28N4O4S/c1-3-4-6-18-8-10-19(11-9-18)27-26(31)21-15-22(23-7-5-13-34-23)28-25-24(21)17(2)29-30(25)20-12-14-35(32,33)16-20/h5,7-11,13,15,20H,3-4,6,12,14,16H2,1-2H3,(H,27,31)
• InChI Key: OJYJMCVAFGVRBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=CC(=NC3=C2C(=NN3C4CCS(=O)(=O)C4)C)C5=CC=CO5
• Molecular Formula: C26H28N4O4S
• Molecular Weight: 492.6 g/mol

Description

N-(4-butylphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C26H28N4O4S and its molecular weight is 492.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Chemical Synthesis and Derivative Formation N-(4-butylphenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide and its derivatives are synthesized through various methods, including the reaction of aminopyrazole with acetic anhydride, yielding pyrazolopyrimidines, further treated with ethyl chloroacetate in dry DMF to produce single products identified as ethyl 2-(3,6-dimethyl-4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl) acetate (Rahmouni et al., 2016). N-alkylation reactions are also utilized, where N-(Furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine is alkylated to afford N-alkylated products, and subsequent condensation reactions yield derivatives like 1,2,4-triazole, 1,3,4-oxadiazole, and 1,3,4-thiadiazole (El-Essawy & Rady, 2011).

Heterocyclic Synthesis The compound is involved in the synthesis of heterocyclic compounds, notably in the preparation of diaryl-substituted pyridine, pyrimidine, pyrazole, and isoxazole derivatives, where 1-(1,1′-biphenyl-4-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one reacts with different nitrogen nucleophiles (Mansour et al., 2020). Additionally, the compound is used in the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition (Rahmouni et al., 2014).

Biological and Medicinal Applications

Antimicrobial Activity Certain pyrimidine derivatives, including those related to the queried compound, demonstrate antimicrobial properties. For instance, 6-methyl-4-(3-phenyl-pyridin-4-ylmethanone-1-H-pyrazol)-2-thio-N-substituted phenyl pyrimide-5-carboxamide derivatives have been synthesized and showed antimicrobial activity, indicating the compound's potential in medicinal chemistry (Rathod & Solanki, 2018).

Anticancer and Anti-inflammatory Properties Derivatives synthesized from the compound are explored for anticancer and anti-5-lipoxygenase activities. A novel series of derivatives synthesized in this context were screened for cytotoxic activities against cancer cell lines and 5-lipoxygenase inhibition activities, showing promising results (Rahmouni et al., 2016). Additionally, a series of 1-(4-chlorophenyl)-3-(4-substituted phenyl)-5-(5-(4-nitrophenyl) furan-2-yl)- 4,5-dihydro-1H-pyrazole derivatives exhibited significant in vivo anti-inflammatory and in vitro antibacterial activity (Ravula et al., 2016).